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Compound of Interest

Compound Name:
5-Benzyloxyindole 3-Glyoxylic

Acid

Cat. No.: B031784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-

Benzyloxyindole-3-glyoxylic acid, a key intermediate in the synthesis of various biologically

active indole derivatives. Due to the limited availability of direct experimental spectra for this

specific compound in public databases, this document presents a combination of data for

closely related analogs and predicted values based on established spectroscopic principles.

This information is intended to serve as a valuable resource for researchers in the fields of

medicinal chemistry, chemical biology, and drug development.

Chemical Structure and Properties
5-Benzyloxyindole-3-glyoxylic acid is a derivative of indole with a benzyloxy group at the 5-

position and a glyoxylic acid moiety at the 3-position.

Table 1: General Properties of 5-Benzyloxyindole-3-Glyoxylic Acid
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Property Value

Molecular Formula C₁₇H₁₃NO₄

Molecular Weight 295.29 g/mol

Appearance Expected to be a solid

IUPAC Name 2-(5-(benzyloxy)-1H-indol-3-yl)-2-oxoacetic acid

Spectroscopic Data
The following tables summarize the expected and observed spectroscopic data for 5-

Benzyloxyindole-3-glyoxylic acid and its close analogs.

Table 2: Predicted ¹H NMR Spectral Data for 5-Benzyloxyindole-3-Glyoxylic Acid

Solvent: DMSO-d₆

Chemical Shift
(ppm)

Multiplicity Number of Protons Assignment

~12.5 br s 1H -COOH

~11.5 br s 1H Indole N-H

~8.2 s 1H H-2

~7.6 d 1H H-4

~7.5-7.3 m 5H Phenyl H of benzyl

~7.2 d 1H H-7

~7.1 dd 1H H-6

~5.2 s 2H -CH₂- (benzyl)

Table 3: Predicted ¹³C NMR Spectral Data for 5-Benzyloxyindole-3-Glyoxylic Acid

Solvent: DMSO-d₆
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Chemical Shift (ppm) Assignment

~185 C=O (keto)

~165 C=O (acid)

~155 C-5

~138 C-7a

~137 Quaternary Phenyl C of benzyl

~132 C-3a

~129-128 Phenyl CH of benzyl

~125 C-2

~115 C-3

~113 C-6

~112 C-7

~103 C-4

~70 -CH₂- (benzyl)

Table 4: IR and Mass Spectrometry Data for Indole-3-Glyoxylic Acid Analogs

Spectroscopic Technique Compound Key Data

IR Spectroscopy Indole-3-glyoxylic acid

Broad O-H stretch (~3400-

2500 cm⁻¹), N-H stretch

(~3300 cm⁻¹), C=O stretches

(~1720 cm⁻¹, ~1650 cm⁻¹)

Mass Spectrometry (EI) Indole-3-glyoxylic acid

Molecular Ion (M⁺): m/z 189.

Key fragments: m/z 144 ([M-

COOH]⁺), m/z 116, m/z 89[1]

Experimental Protocols
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Synthesis of 5-Benzyloxyindole-3-Glyoxylic Acid
A plausible synthetic route to 5-Benzyloxyindole-3-glyoxylic acid involves the Friedel-Crafts

acylation of 5-benzyloxyindole.

Materials:

5-Benzyloxyindole

Oxalyl chloride

Anhydrous diethyl ether or tetrahydrofuran (THF)

Pyridine

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Procedure:

Acylation: To a solution of 5-benzyloxyindole in anhydrous diethyl ether at 0°C, a solution of

oxalyl chloride in diethyl ether is added dropwise with stirring under an inert atmosphere. The

reaction mixture is stirred at room temperature for several hours.

Work-up: The resulting precipitate, the indol-3-ylglyoxylyl chloride, is filtered, washed with

cold diethyl ether, and dried.

Hydrolysis: The crude acyl chloride is then hydrolyzed by dissolving it in a mixture of THF

and aqueous NaOH solution. The mixture is stirred until the reaction is complete (monitored

by TLC).

Acidification and Isolation: The reaction mixture is cooled in an ice bath and acidified with

HCl. The precipitated product, 5-benzyloxyindole-3-glyoxylic acid, is collected by filtration,

washed with cold water, and dried.

Spectroscopic Characterization Protocol
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NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz

spectrometer using deuterated dimethyl sulfoxide (DMSO-d₆) as the solvent. Chemical shifts

are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard.

IR Spectroscopy: The infrared spectrum is recorded using a Fourier Transform Infrared

(FTIR) spectrometer. The sample is prepared as a KBr pellet.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed using an

electrospray ionization (ESI) source in negative ion mode to determine the accurate mass of

the molecular ion.

Visualizations
Synthetic Pathway
The following diagram illustrates the general synthetic pathway for 5-Benzyloxyindole-3-

glyoxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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